2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol

• IUPAC Name: 2-(5-fluoro-2-methylphenyl)-1-[2-(2-hydroxyethyl)morpholin-4-yl]ethanone
• InChI: InChI=1S/C15H20FNO3/c1-11-2-3-13(16)8-12(11)9-15(19)17-5-7-20-14(10-17)4-6-18/h2-3,8,14,18H,4-7,9-10H2,1H3
• InChI Key: ILODZCMZMQSXMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)CC(=O)N2CCOC(C2)CCO
• Molecular Formula: C15H20FNO3
• Molecular Weight: 281.32 g/mol

Description

2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol is a chemical compound that is commonly used in scientific research. It is a synthetic compound that has been developed for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol have been studied in animal models. It has been shown to reduce inflammation and pain, as well as improve mood and reduce anxiety. It has also been shown to have some neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol in lab experiments is its potential therapeutic properties. It may be useful in the development of new drugs for the treatment of inflammation, pain, and psychiatric disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies.

Future Directions

There are several future directions for research on 2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol. One direction is to further investigate its potential therapeutic properties, particularly in the treatment of inflammation, pain, and psychiatric disorders. Another direction is to study its mechanism of action in more detail, which may lead to the development of more targeted therapies. Finally, it may be useful to investigate its potential side effects and toxicity in more detail, particularly if it is being considered for use in humans.
In conclusion, 2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol is a synthetic compound that has potential therapeutic properties. Its mechanism of action is not fully understood, but it may work by modulating the activity of certain neurotransmitters in the brain. It has been shown to have anti-inflammatory and analgesic effects, as well as potential use in the treatment of depression and anxiety. Future research directions include further investigation of its therapeutic properties, mechanism of action, and potential side effects.

Synthesis Methods

The synthesis of 2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol involves several steps. The starting material is 5-fluoro-2-methylbenzoic acid, which is converted to an acid chloride. The acid chloride is then reacted with morpholine to produce the morpholinyl ester. The final step involves reduction of the ester to the alcohol using lithium aluminum hydride.

Scientific Research Applications

2-{4-[(5-fluoro-2-methylphenyl)acetyl]-2-morpholinyl}ethanol has been used in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been studied for its potential use in the treatment of depression and anxiety.